Cas no 18514-46-0 (N-(Triphenylmethyl)glycine Ethyl Ester)

N-(Triphenylmethyl)glycine ethyl ester is a protected glycine derivative widely used in peptide synthesis and organic chemistry. The trityl (triphenylmethyl) group serves as an effective protecting group for the amino functionality, offering stability under basic and nucleophilic conditions while remaining selectively cleavable under mild acidic conditions. The ethyl ester moiety provides additional versatility for further functionalization. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) and other applications requiring orthogonal protection strategies. Its crystalline nature facilitates handling and purification. The product’s stability and compatibility with a range of reaction conditions make it a practical choice for complex synthetic workflows.
N-(Triphenylmethyl)glycine Ethyl Ester structure
18514-46-0 structure
Product Name:N-(Triphenylmethyl)glycine Ethyl Ester
CAS No:18514-46-0
MF:C23H23NO2
MW:345.43422627449
MDL:MFCD00026893
CID:87961
PubChem ID:262774
Update Time:2025-06-07

N-(Triphenylmethyl)glycine Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • N-(Triphenylmethyl)glycine Ethyl Ester
    • N-Tritylglycine ethyl ester
    • ethyl 2-(tritylamino)acetate
    • Trityl-glycine ethyl ester
    • ethyl 2-(tritylamino)ethanoate
    • ethyl 2-[(triphenylmethyl)amino]acetate
    • ethyl N-triphenylmethyl glycine ester
    • ethyl n-tritylglycinate
    • ethyl-N-(triphenylmethyl)glycinate
    • N-(triphenylmethyl)-glycine,ethyl ester
    • N-Trityl-glycin-aethylester
    • N-trityl-glycine ethyl ester
    • N-Trityl-glycinethylester
    • TRT-GLY-OET
    • N-TRITYLGLYCINETHYL ESTER
    • N-ALPHA-TRITYL-GLYCINE ETHYL ESTER
    • LABOTEST-BB LT00455580
    • Trityl-glycine ethyl ester≥ 98% (HPLC)
    • MFCD00026893
    • BS-42304
    • NSC96714
    • AKOS024290195
    • NSC-96714
    • Glycine, N-(triphenylmethyl)-, ethyl ester
    • CS-0318389
    • SCHEMBL13865454
    • 18514-46-0
    • A812930
    • C23H23NO2
    • Ethyl tritylglycinate
    • DTXSID70294454
    • CAFYNMFIEFNYRA-UHFFFAOYSA-N
    • FT-0629333
    • DB-044550
    • G83997
    • MDL: MFCD00026893
    • Inchi: 1S/C23H23NO2/c1-2-26-22(25)18-24-23(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21/h3-17,24H,2,18H2,1H3
    • InChI Key: CAFYNMFIEFNYRA-UHFFFAOYSA-N
    • SMILES: O(CC)C(CNC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O
    • BRN: 3000902

Computed Properties

  • Exact Mass: 345.17300
  • Monoisotopic Mass: 345.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.8

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.11
  • Melting Point: 110-112°C
  • Boiling Point: 459.1°Cat760mmHg
  • Flash Point: 231.4°C
  • Refractive Index: 1.579
  • PSA: 38.33000
  • LogP: 4.52210
  • Solubility: Uncertain

N-(Triphenylmethyl)glycine Ethyl Ester Security Information

N-(Triphenylmethyl)glycine Ethyl Ester Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

N-(Triphenylmethyl)glycine Ethyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T895908-10mg
N-(Triphenylmethyl)Glycine Ethyl Ester
18514-46-0
10mg
$ 50.00 2022-06-02
TRC
T895908-50mg
N-(Triphenylmethyl)Glycine Ethyl Ester
18514-46-0
50mg
$ 65.00 2022-06-02
TRC
T895908-100mg
N-(Triphenylmethyl)Glycine Ethyl Ester
18514-46-0
100mg
$ 80.00 2022-06-02
abcr
AB178507-1 g
N-(Triphenylmethyl)glycine ethyl ester, 98% (Trt-Gly-OEt); .
18514-46-0 98%
1 g
€80.10 2023-07-20
abcr
AB178507-5 g
N-(Triphenylmethyl)glycine ethyl ester, 98% (Trt-Gly-OEt); .
18514-46-0 98%
5 g
€101.30 2023-07-20
abcr
AB178507-25 g
N-(Triphenylmethyl)glycine ethyl ester, 98% (Trt-Gly-OEt); .
18514-46-0 98%
25 g
€204.50 2023-07-20
abcr
AB178507-250 g
N-(Triphenylmethyl)glycine ethyl ester, 98% (Trt-Gly-OEt); .
18514-46-0 98%
250 g
€1,247.80 2023-07-20
BAI LING WEI Technology Co., Ltd.
330522-250MG
N-(Triphenylmethyl)glycine ethyl ester, 98%
18514-46-0 98%
250MG
¥ 321 2022-04-26
BAI LING WEI Technology Co., Ltd.
330522-1G
N-(Triphenylmethyl)glycine ethyl ester, 98%
18514-46-0 98%
1G
¥ 963 2022-04-26
eNovation Chemicals LLC
D763732-1g
Trt-Gly-OEt
18514-46-0 98%
1g
$110 2024-06-07
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.